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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Bromo-4-
(trifluoromethoxy)phenol, a halogenated phenol derivative of interest in chemical synthesis

and research. This document consolidates available data on its chemical identity, structural

characteristics, and key physicochemical properties. While specific experimental data for this

compound is limited in publicly accessible literature, this guide outlines a proposed synthetic

pathway and discusses its potential chemical reactivity and biological significance based on the

analysis of its structural motifs and data from related compounds. All quantitative data is

presented in clear, tabular format, and logical workflows are visualized using diagrams.

Chemical Identity and Structure
2-Bromo-4-(trifluoromethoxy)phenol is a substituted aromatic compound featuring a phenol

backbone. The aromatic ring is substituted with a bromine atom at the ortho-position and a

trifluoromethoxy group at the para-position relative to the hydroxyl group. The presence of the

electron-withdrawing bromine and trifluoromethoxy groups significantly influences the

molecule's electronic properties, acidity, and reactivity.

Chemical Structure:
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Chemical Structure of 2-Bromo-4-(trifluoromethoxy)phenol

Figure 1: Chemical Structure of 2-Bromo-4-(trifluoromethoxy)phenol

The key chemical identifiers and properties for 2-Bromo-4-(trifluoromethoxy)phenol are

summarized in the table below.

Identifier Value Reference

CAS Number 200956-13-4 [1][2][3][4][5][6]

Molecular Formula C₇H₄BrF₃O₂ [1][2][4][5]

Molecular Weight 257.00 g/mol [1][2]

InChI Key
YHSCBQZMCFSTGL-

UHFFFAOYSA-N
[1]

MDL Number MFCD07778431 [2][4][5]

SMILES Code
OC1=CC=C(OC(F)

(F)F)C=C1Br
[2]

Purity Typically ≥95% [1]

Storage Conditions
Sealed in dry, room

temperature
[2]

Proposed Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-4-
(trifluoromethoxy)phenol is not readily available, a plausible synthetic route can be proposed

based on standard organic chemistry reactions and protocols for analogous compounds. A

potential pathway involves the bromination of the precursor 4-(trifluoromethoxy)phenol.

Experimental Protocol: Proposed Synthesis of 2-Bromo-
4-(trifluoromethoxy)phenol
Objective: To synthesize 2-Bromo-4-(trifluoromethoxy)phenol via electrophilic bromination of

4-(trifluoromethoxy)phenol.
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Materials:

4-(trifluoromethoxy)phenol

Bromine (Br₂)

Dichloromethane (CH₂Cl₂) or other suitable inert solvent

Aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

Reaction Setup: Dissolve 1 equivalent of 4-(trifluoromethoxy)phenol in a suitable volume of

dichloromethane in a round-bottom flask equipped with a magnetic stirrer. Cool the flask to

0°C using an ice bath.

Bromination: Dissolve 1 equivalent of bromine in a small amount of dichloromethane and

transfer it to a dropping funnel. Add the bromine solution dropwise to the stirred solution of 4-

(trifluoromethoxy)phenol over a period of time, maintaining the temperature at 0°C.
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Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for several hours (e.g., 12-18 hours). The reaction progress can

be monitored by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium thiosulfate to remove any unreacted bromine. Transfer the mixture to a separatory

funnel and wash the organic layer sequentially with water and brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter,

and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel to yield

pure 2-Bromo-4-(trifluoromethoxy)phenol.
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Diagram 1: Proposed synthetic workflow for 2-Bromo-4-(trifluoromethoxy)phenol.
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Chemical Reactivity and Properties
The chemical behavior of 2-Bromo-4-(trifluoromethoxy)phenol is dictated by its three key

functional groups: the phenolic hydroxyl group, the bromine atom, and the trifluoromethoxy

group.

Acidity: The electron-withdrawing nature of both the ortho-bromo and para-trifluoromethoxy

substituents increases the acidity of the phenolic proton compared to phenol itself.[1]

Nucleophilic Substitution: The bromine atom on the aromatic ring can be displaced by

various nucleophiles. The electron-withdrawing trifluoromethoxy group can activate the ring

towards nucleophilic aromatic substitution.[1]

Oxidation: The phenolic hydroxyl group can be oxidized to form quinone-type derivatives

under appropriate reaction conditions.[1]

Spectroscopy: In spectroscopic analysis, the molecule is expected to exhibit characteristic

signals. Fourier Transform Raman (FT-Raman) spectroscopy would show vibrations from the

substituted benzene ring, the hydroxyl group, and the trifluoromethoxy group.[1] Ultraviolet-

Visible (UV-Vis) spectroscopy is characterized by the chromophore of the substituted

benzene ring, with the substituents acting as auxochromes influencing the absorption

maxima.[1]

Potential Chemical Reactions

2-Bromo-4-(trifluoromethoxy)phenol
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Diagram 2: Potential chemical reactivity of 2-Bromo-4-(trifluoromethoxy)phenol.
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Potential Biological Activity and Applications
While specific studies on the biological activity of 2-Bromo-4-(trifluoromethoxy)phenol are

not widely published, its structural features suggest potential for bioactivity. It is primarily

considered a useful research compound and a building block for the synthesis of more complex

molecules.[1]

Enzyme Inhibition: The structure, featuring a halogen and a trifluoromethoxy group on a

phenolic ring, suggests potential for interaction with and inhibition of specific enzymes.[1]

The lipophilicity imparted by the trifluoromethoxy group can be a key factor in its interaction

with biological targets.[1]

Structure-Activity Relationships (SAR): The positions of the bromine and trifluoromethoxy

groups are critical to its molecular properties and potential function. The ortho-bromo and

para-trifluoromethoxy arrangement influences its acidity and electronic distribution, which are

key determinants of biological activity.[1]

Antimicrobial Potential: Phenolic compounds are known for their antimicrobial properties,

and halogenation can often enhance this activity. Therefore, it is plausible that 2-Bromo-4-
(trifluoromethoxy)phenol could exhibit antimicrobial effects, though this would require

experimental verification.

Conclusion
2-Bromo-4-(trifluoromethoxy)phenol is a halogenated phenol with potential applications in

organic synthesis and as a research chemical. This guide has provided a summary of its known

properties and a proposed framework for its synthesis and potential reactivity. Further

experimental investigation is necessary to fully characterize its physicochemical properties,

synthetic accessibility, and biological activity. This document serves as a foundational resource

for researchers and professionals in the fields of chemistry and drug development who are

interested in this compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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